![molecular formula C6H3BrClN3 B8221601 5-bromo-3-chloro-7H-pyrrolo[2,3-c]pyridazine](/img/structure/B8221601.png)
5-bromo-3-chloro-7H-pyrrolo[2,3-c]pyridazine
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Description
5-bromo-3-chloro-7H-pyrrolo[2,3-c]pyridazine is a chemical compound with the molecular formula C6H3BrClN3 . It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Synthesis Analysis
The synthesis of pyridazine heterocycles, such as this compound, often involves starting from 1,3-diketones . A Diaza–Wittig reaction is a key step in the synthesis process . The synthesis process allows the variation of substituents at position 6 of the heterocyclic ring .Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered pyridine ring fused with a five-membered pyrrole ring . The exact mass of the molecule is 230.91989 g/mol .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, related compounds such as 4,7-disubstituted 7H-pyrrolo[2,3-d]pyrimidines have been studied for their antiviral activity against viruses like Zika and dengue .Physical And Chemical Properties Analysis
This compound has a molecular weight of 232.46 g/mol . It has one hydrogen bond donor and two hydrogen bond acceptors . The compound has a topological polar surface area of 41.6 Ų .Future Directions
The future directions for the study and application of 5-bromo-3-chloro-7H-pyrrolo[2,3-c]pyridazine could include further investigation into its potential antiviral properties, given the promising results seen with related compounds . Additionally, its use as an intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff suggests potential applications in these fields .
properties
IUPAC Name |
5-bromo-3-chloro-7H-pyrrolo[2,3-c]pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrClN3/c7-4-2-9-6-3(4)1-5(8)10-11-6/h1-2H,(H,9,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFIYDQFNKHPWCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CNC2=NN=C1Cl)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.46 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2090743-43-2 |
Source
|
Record name | 5-bromo-3-chloro-7H-pyrrolo[2,3-c]pyridazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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